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Bis(2-ethylhexyl) glutarate (CAS No. 21302-20-5; IUPAC Name: bis(2-ethylhexyl)
pentanedioate) is a diester used primarily as a plasticizer and solvent in various industrial
applications.[1] A comprehensive evaluation of its health and safety profile is essential for
ensuring its safe handling and use. Direct, in-depth toxicological data for this specific molecule
IS not extensively available in the public domain. Therefore, this guide employs a scientifically
robust weight-of-evidence approach, a cornerstone of modern chemical risk assessment.

Our analysis is built on three pillars:

o Direct Data and Regulatory Classifications: Analysis of available safety data sheets (SDS)
and information from regulatory bodies provides a baseline understanding of potential
hazards.

o Metabolic Fate Analysis: As a simple ester, Bis(2-ethylhexyl) glutarate is anticipated to
undergo rapid hydrolysis to its constituent components: glutaric acid and 2-ethylhexanol. The
well-documented toxicological profiles of these metabolites are critical for predicting the
potential systemic effects of the parent compound.
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» Read-Across from Structural Analogs: Evaluation of data from structurally similar diesters,
such as Bis(2-ethylhexyl) adipate (DEHA) and Bis(2-ethylhexyl) azelate, provides valuable
context and supports the assessment of toxicological endpoints.

This integrated approach allows us to build a reliable and scientifically-grounded hazard profile,
providing researchers and drug development professionals with the necessary insights for safe
handling and risk management.

Section 1: Chemical Identity and Physicochemical
Properties

A clear understanding of the substance's identity and physical properties is fundamental to
predicting its behavior both in biological systems and in the environment.

Identifier Value Source

CAS Number 21302-20-5 PubChem[1]

bis(2-ethylhexyl)
IUPAC Name ) PubChem[1]
pentanedioate

Molecular Formula C21H4004 PubChem[1]
Molecular Weight 356.5 g/mol PubChem[1]
Property Value / Description Source / Rationale

General knowledge of similar

Physical State Liquid )
diesters
] General knowledge of similar
Color Colorless to light yellow )
diesters
o Expected for a high molecular
Water Solubility Low / Poorly soluble

weight ester

High molecular weight and
Log Kow (Octanol-Water

- High (Predicted) ester structure suggest
Partition Coeff.)

lipophilicity
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Section 2: Toxicokinetics - The Central Role of Ester
Hydrolysis

The toxicological profile of Bis(2-ethylhexyl) glutarate is intrinsically linked to its metabolic
fate. For simple, non-hindered esters, the primary metabolic pathway following ingestion or
absorption is enzymatic hydrolysis, catalyzed by carboxylesterases present in the
gastrointestinal tract, blood, and various tissues. This process cleaves the ester bonds,
releasing the constituent alcohol and carboxylic acid.

This metabolic breakdown is a critical concept because it means that systemic exposure to the
parent ester is often transient and limited. The systemic health effects are primarily driven by
the bioavailability and inherent toxicity of the hydrolysis products: Glutaric Acid and 2-
Ethylhexanol.

Bis(2-ethylhexyl) glutarate

Ester Hydrolysis
(Carboxylesterases)

Carboxylic Acid Alcohol
Moiety
Glutaric Acid 2-Ethylhexanol

Click to download full resolution via product page
Caption: Metabolic pathway of Bis(2-ethylhexyl) glutarate.

Section 3: Human Health Hazard Assessment

This section evaluates the potential health effects based on the integrated analysis of direct
data, metabolite toxicity, and analog information.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1594760/docs?utm_src=pdf-body#introduction-a-weight-of-evidence-approach-to-hazard-assessment
https://www.benchchem.com/product/b1594760/docs?utm_src=pdf-body-img#introduction-a-weight-of-evidence-approach-to-hazard-assessment
https://www.benchchem.com/product/b1594760/docs?utm_src=pdf-body#introduction-a-weight-of-evidence-approach-to-hazard-assessment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Classification: A Tale of Conflicting Data

There is a notable discrepancy in the available GHS classifications for Bis(2-ethylhexyl)
glutarate.

e Regulatory Inventory Data: Aggregated notifications to the European Chemicals Agency
(ECHA) C&L Inventory indicate that the substance is reported as not meeting the criteria for
hazard classification by multiple notifiers.[1]

o Supplier Safety Data Sheets: In contrast, some chemical suppliers classify the substance
with the GHSO07 pictogram ("Exclamation Mark") and assign hazard statements including
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H335 (May cause respiratory irritation).[2][3]

Expert Interpretation: This conflict is common for chemicals with limited public toxicological
data. The ECHA data likely represents formal regulatory assessments which concluded a lack
of significant hazard, while supplier classifications may be based on internal data,
computational models, or a conservative "better safe than sorry" approach based on the
properties of the metabolites. For laboratory use, it is prudent to adhere to the more
conservative classification and handle the substance as a potential irritant and as harmful if
ingested.

Acute Toxicity

No specific oral, dermal, or inhalation LD50/LC50 studies were identified for Bis(2-ethylhexyl)
glutarate. However, a read-across and metabolite analysis suggests a low potential for acute
toxicity.

¢ Analog Data: The structurally similar Bis(2-ethylhexyl) azelate has an oral LD50 of >2000
mg/kg in rats, indicating low acute toxicity.[4] The analog Bis(2-ethylhexyl) adipate (DEHA)
also exhibits low acute toxicity.[5]

o Metabolite Data:

o 2-Ethylhexanol: Exhibits low acute toxicity, with oral LD50 values in rats ranging from 2 to
3 g/kg.[6][7]
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o Glutaric Acid: While specific LD50 data is scarce, it is generally considered to be harmful
by ingestion.[8][9]

Conclusion: The parent ester is expected to have low acute toxicity, consistent with its high
molecular weight analogs. Any observed toxicity is likely attributable to the irritant effects of the
metabolites in the gastrointestinal tract following hydrolysis.

Skin and Eye Irritation

The potential for skin and eye irritation is the most consistent hazard identified through
metabolite analysis.

o Metabolite Data:

o 2-Ethylhexanol: Is classified as a skin irritant (Category 2) and causes serious eye
irritation (Category 2A).[7] It can cause redness and smarting of the skin.[10]

o Glutaric Acid: Is classified as causing serious eye irritation and may cause skin irritation.[8]
[O1[11]

Conclusion: Based on the definitive irritant properties of both of its primary metabolites, Bis(2-
ethylhexyl) glutarate should be handled as a skin and eye irritant. Standard personal
protective equipment (gloves, safety glasses) is essential to prevent direct contact.

Skin Sensitization

No skin sensitization data was found for the parent compound. However, analysis of its key
metabolite and a close structural analog strongly suggests a low potential for sensitization.

+ Metabolite Data: 2-Ethylhexanol does not cause allergic skin reactions in animal studies.[7]

o Analog Data: Bis(2-ethylhexyl) adipate (DEHA) was not found to be a skin sensitizer in
guinea pig studies.[5]

Conclusion: Bis(2-ethylhexyl) glutarate is unlikely to be a skin sensitizer.
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Repeated Dose and Developmental/Reproductive
Toxicity

The assessment of chronic and developmental toxicity is nuanced and provides an excellent
example of why understanding metabolic pathways is critical. The parent ester and its glutaric
acid metabolite are of low concern for these endpoints. The focus of the hazard inquiry is the
secondary metabolism of 2-ethylhexanol.

Causality Chain:

o Bis(2-ethylhexyl) glutarate is hydrolyzed to 2-ethylhexanol.

o 2-Ethylhexanol is then oxidized in the body to 2-ethylhexanoic acid.[6]

o 2-Ethylhexanoic acid is a known and well-established developmental toxicant (teratogen).[6]

Therefore, while the parent ester is not a direct reproductive toxicant, exposure to very high
doses could lead to the formation of enough 2-ethylhexanoic acid to pose a developmental
hazard.

e Analog Data: This mechanism is well-documented for DEHA, which also metabolizes to 2-
ethylhexanol. For DEHA, a No-Observed-Adverse-Effect Level (NOAEL) for developmental
toxicity has been established at 200 mg/kg bw/day.[5] In contrast, a combined repeated dose
and reproductive/developmental toxicity screening study (OECD TG 422) on Bis(2-
ethylhexyl) azelate showed no adverse effects on reproduction or development at doses up
to 1000 mg/kg bw/day.[4]

Conclusion: There is no evidence to suggest that Bis(2-ethylhexyl) glutarate would cause
reproductive or developmental effects at typical occupational exposure levels. The potential
hazard is linked to high-dose scenarios that could generate significant levels of the 2-
ethylhexanoic acid metabolite. This provides a clear, mechanistically-grounded rationale for
minimizing high-level, chronic exposures.

Genotoxicity and Carcinogenicity

There is no data to suggest that Bis(2-ethylhexyl) glutarate has genotoxic or carcinogenic
potential.
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» Metabolite Data: Both 2-ethylhexanol and glutaric acid have tested negative in genotoxicity
assays.[7][11]

e Analog Data: Bis(2-ethylhexyl) azelate was not genotoxic in bacterial or chromosomal
aberration tests.[4]

Conclusion: The weight of evidence from metabolite and analog data indicates that Bis(2-
ethylhexyl) glutarate is not expected to be genotoxic or carcinogenic.

Section 4: Environmental Hazard Assessment
Environmental Fate

e Persistence and Biodegradation: As an aliphatic ester, the substance is expected to be
biodegradable. The Canadian government's assessment of various esters concluded they
are unlikely to be causing ecological harm due to factors including low persistence.[12]

» Partitioning: Due to its low water solubility and high predicted log Kow, if released into the
environment, Bis(2-ethylhexyl) glutarate would be expected to partition strongly to soil,
sediment, and organic matter rather than remaining in the water column.[13]

e Bioaccumulation: While the high log Kow suggests a potential for bioaccumulation, this is
likely mitigated by rapid metabolism (hydrolysis) in organisms.

Ecotoxicity

No direct ecotoxicity data (e.g., LC50 for fish or daphnia) was found for Bis(2-ethylhexyl)
glutarate. The assessment must again rely on the properties of its hydrolysis products.

o Metabolite Data: 2-Ethylhexanol is classified as harmful to aquatic life in acute exposure
scenarios.[7]

o Parent Compound vs. Metabolite: The low water solubility of the parent ester will limit its
bioavailability and thus its toxicity to aquatic organisms. However, environmental hydrolysis
could release the more water-soluble and more toxic 2-ethylhexanol.

Conclusion: While the parent compound poses a low direct risk to aquatic life due to poor
bioavailability, releases into the environment should be minimized to prevent the formation of its
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more toxic alcohol metabolite.

Section 5: Experimental Protocols and Hazard
Assessment Workflow

A logical workflow is essential when assessing a chemical with limited data. The process
involves leveraging related information to make scientifically-defensible conclusions.

Data Gathering & Analysis

Identify Target Chemical
(Bis(2-ethylhexyl) glutarate)

T~

Identify Structural Analogs Search for Direct
(DEHA, Azelate Esters) Toxicity Data

Identify Metabolites
(Glutaric Acid, 2-Ethylhexanol)

Gather Toxicity Data
on Metabolites & Analogs
Hazard Characterization \
Y \
Irritation Assessment Systemic/Chronic Assessment Acute Toxicity Assessment
(Primarily from Metabolites) (Metabolic Pathway Analysis) (Read-across from Analogs)

\ Conclusion
\/

[Synthesize Weight of Evidenca

Derive Final Hazard Profile
& Safe Handling Guidance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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